Cas no 89909-48-8 (1H-Pyrrole-2,4-dicarboxylic acid, 3,5-dimethyl-, 2-(1,1-dimethylethyl)4-(phenylmethyl) ester)

• Product name: 1H-Pyrrole-2,4-dicarboxylic acid, 3,5-dimethyl-, 2-(1,1-dimethylethyl)4-(phenylmethyl) ester
• CAS No: 89909-48-8
• MF: C₁₉H₂₃NO₄
• MW: 329.39022
• CID: 585443
• PubChem ID: 74789571

1H-Pyrrole-2,4-dicarboxylic acid, 3,5-dimethyl-, 2-(1,1-dimethylethyl)4-(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,4-dicarboxylic acid, 3,5-dimethyl-, 2-(1,1-dimethylethyl)4-(phenylmethyl) ester
• 89909-48-8
• 3-Benzyloxycarbonyl-2,4-dimethyl-t-butyloxycabonyl-1-H-pyrrol
• DTXSID501134306
• 1H-Pyrrole-2,4-dicarboxylic acid, 3,5-dimethyl-, 2-(1,1-dimethylethyl) 4-(phenylmethyl) ester
• 2-(1,1-Dimethylethyl) 4-(phenylmethyl) 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate

• Inchi： InChI=1S/C19H23NO4/c1-12-15(17(21)23-11-14-9-7-6-8-10-14)13(2)20-16(12)18(22)24-19(3,4)5/h6-10,20H,11H2,1-5H3
• InChI Key： GERYTVIGMVPMOK-UHFFFAOYSA-N
• SMILES： CC1=C(NC(=C1C(=O)OCC2=CC=CC=C2)C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 329.163
• Monoisotopic Mass: 329.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.4A^2
• XLogP3: 4